Cas no 2228828-32-6 (1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228828-32-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5807807
• PubChem ID: 165609145
• Update Time: 2023-12-27

1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4-methylcyclohexyl)-1H-pyrazole-4-carboxylic acid
• EN300-1734533
• 2228828-32-6

• Inchi： 1S/C12H18N2O2/c1-8-3-5-9(6-4-8)11-10(12(15)16)7-13-14(11)2/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： MEQLCAXIPGJFRG-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų